Cas no 2227908-17-8 ((3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid)

• Product Name: (3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid
• CAS No: 2227908-17-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5605268
• PubChem ID: 165837440
• Update Time: 2025-06-08

(3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1756631
• 2227908-17-8
• (3R)-3-hydroxy-3-[3-(propan-2-yl)phenyl]propanoic acid
• (3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid

• Inchi： 1S/C12H16O3/c1-8(2)9-4-3-5-10(6-9)11(13)7-12(14)15/h3-6,8,11,13H,7H2,1-2H3,(H,14,15)/t11-/m1/s1
• InChI Key： QZYZJSSALRSLGQ-LLVKDONJSA-N
• SMILES： O[C@H](CC(=O)O)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid

Introduction to (3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic Acid (CAS No. 2227908-17-8)

(3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid, identified by the CAS number 2227908-17-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The compound's stereochemistry, particularly the (3R) configuration, plays a crucial role in determining its interactions with biological targets, making it a subject of extensive research and development.

The structure of (3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid consists of a phenyl ring substituted with a propanol side chain, which further branches into a propyl group. This complex arrangement contributes to the molecule's chiral nature, which is essential for its pharmacological properties. The presence of both hydroxyl and carboxylic acid functional groups enhances its reactivity and potential for biological activity. Such structural motifs are frequently explored in drug design due to their ability to interact with various biological receptors and enzymes.

In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways and immune responses. The hydroxyl group in (3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid suggests potential interactions with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in the production of pro-inflammatory mediators. Studies have indicated that compounds with similar structural features may exhibit anti-inflammatory properties by inhibiting these enzymes or altering signaling pathways associated with inflammation.

Furthermore, the propyl substituent on the phenyl ring may contribute to the compound's ability to cross cell membranes, enhancing its bioavailability and therapeutic efficacy. This aspect is particularly important in drug development, where membrane permeability is a critical factor in determining a drug's effectiveness. The (3R) stereochemistry of the molecule also plays a role in its pharmacokinetic properties, influencing how it is metabolized and excreted by the body.

Recent research has highlighted the importance of stereoselective synthesis in pharmaceutical chemistry. The synthesis of enantiomerically pure compounds like (3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid requires sophisticated methodologies to ensure high yield and purity. Advances in asymmetric catalysis and chiral resolution techniques have made it possible to produce such compounds on an industrial scale, enabling further exploration of their biological activities.

The potential applications of (3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid extend beyond anti-inflammatory therapy. Its structural features also make it a candidate for developing agents that target neurological disorders, cancer, and other chronic diseases. For instance, studies have suggested that phenolic compounds with hydroxyl groups may interact with neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as Alzheimer's disease or Parkinson's disease.

In addition to its pharmacological potential, (3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid has been investigated for its role in metabolic regulation. The compound's ability to modulate enzyme activity and signaling pathways may contribute to improvements in glucose metabolism and lipid homeostasis, making it a promising candidate for treating metabolic syndromes such as diabetes.

The synthesis of derivatives of (3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid represents another area of active research. By modifying specific functional groups or substituents, scientists can fine-tune the biological activity of the compound. Such modifications may lead to the discovery of new drugs with improved efficacy, reduced side effects, or enhanced selectivity for specific biological targets.

The use of computational methods and high-throughput screening has accelerated the discovery process for novel bioactive compounds like (3R)-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid. These techniques allow researchers to rapidly evaluate large libraries of compounds for their potential biological activity, identifying promising candidates for further investigation. Additionally, molecular modeling studies provide insights into how these compounds interact with their biological targets at the molecular level.

In conclusion, (3R)-3-hydroxy-3-3-(propan-2-y l)phenylpropanoic acid (CAS No. 2227908-17-8) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, underscoring its importance in modern drug discovery.